N-(2-N-piperidinylethyl)-beta-(5-nitro-4-bromo-2-furyl)acrylamide
N-(2-N-piperidinylethyl)-beta-(5-nitro-4-bromo-2-furyl)acrylamide
Brand Name:
Vulcanchem
CAS No.:
100037-00-1
VCID:
VC0035012
InChI:
InChI=1S/C14H18BrN3O4/c15-12-10-11(22-14(12)18(20)21)4-5-13(19)16-6-9-17-7-2-1-3-8-17/h4-5,10H,1-3,6-9H2,(H,16,19)/b5-4+
SMILES:
C1CCN(CC1)CCNC(=O)C=CC2=CC(=C(O2)[N+](=O)[O-])Br
Molecular Formula:
C14H18BrN3O4
Molecular Weight:
372.21 g/mol
N-(2-N-piperidinylethyl)-beta-(5-nitro-4-bromo-2-furyl)acrylamide
CAS No.: 100037-00-1
Main Products
VCID: VC0035012
Molecular Formula: C14H18BrN3O4
Molecular Weight: 372.21 g/mol
CAS No. | 100037-00-1 |
---|---|
Product Name | N-(2-N-piperidinylethyl)-beta-(5-nitro-4-bromo-2-furyl)acrylamide |
Molecular Formula | C14H18BrN3O4 |
Molecular Weight | 372.21 g/mol |
IUPAC Name | (E)-3-(4-bromo-5-nitrofuran-2-yl)-N-(2-piperidin-1-ylethyl)prop-2-enamide |
Standard InChI | InChI=1S/C14H18BrN3O4/c15-12-10-11(22-14(12)18(20)21)4-5-13(19)16-6-9-17-7-2-1-3-8-17/h4-5,10H,1-3,6-9H2,(H,16,19)/b5-4+ |
Standard InChIKey | DBWAFIOKIWKATM-SNAWJCMRSA-N |
Isomeric SMILES | C1CCN(CC1)CCNC(=O)/C=C/C2=CC(=C(O2)[N+](=O)[O-])Br |
SMILES | C1CCN(CC1)CCNC(=O)C=CC2=CC(=C(O2)[N+](=O)[O-])Br |
Canonical SMILES | C1CCN(CC1)CCNC(=O)C=CC2=CC(=C(O2)[N+](=O)[O-])Br |
Synonyms | N-(2-N-piperidinylethyl)-beta-(5-nitro-4-bromo-2-furyl)acrylamide PENBFA |
PubChem Compound | 6438858 |
Last Modified | Nov 11 2021 |
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